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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of phoxim as a soil

insecticide for controlling agricultural pests. The document includes detailed protocols for

efficacy testing and residue analysis, along with a summary of relevant quantitative data.

Introduction and Background
Phoxim is a non-systemic organophosphate insecticide that provides broad-spectrum control

of various agricultural pests.[1][2][3] It acts as a contact and stomach poison, making it effective

against a wide range of chewing and sucking insects.[1][2] Phoxim is available in several

formulations, including emulsifiable concentrates (EC) and granules (GR), suitable for soil

application. When applied to the soil, phoxim has a long residual period, making it effective for

controlling underground pests for one to two months.

Mechanism of Action
Phoxim's primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) in

the nervous system of insects. AChE is responsible for breaking down the neurotransmitter

acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, phoxim causes an accumulation

of ACh, leading to overstimulation of nerve impulses, paralysis, and ultimately, the death of the

insect. The oxo-analogue of phoxim (PO-phoxim) is a potent metabolite that is 100 to 1000

times more insecticidally active than phoxim itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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